Cas no 1782815-29-5 (5-Bromo-2-chloro-4-fluorobenzaldehyde)

• Product Name: 5-Bromo-2-chloro-4-fluorobenzaldehyde
• CAS No: 1782815-29-5
• MF: C₇H₃BrClFO
• MW: 237.453523874283
• CID: 4615841
• PubChem ID: 84083131
• Update Time: 2025-10-31

5-Bromo-2-chloro-4-fluorobenzaldehyde Chemical and Physical Properties

Names and Identifiers

• 5-Bromo-2-chloro-4-fluorobenzaldehyde
• AMY2151
• E75088
• CS-0368593
• 1782815-29-5
• SCHEMBL24485242
• MFCD28652989
• SY286451
• BS-46595

• Inchi： 1S/C7H3BrClFO/c8-5-1-4(3-11)6(9)2-7(5)10/h1-3H
• InChI Key： BYQYKULUMHCIEE-UHFFFAOYSA-N
• SMILES： BrC1=C(C=C(C(C=O)=C1)Cl)F

Computed Properties

• Exact Mass: 235.90398g/mol
• Monoisotopic Mass: 235.90398g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 155
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 17.1

Additional information on 5-Bromo-2-chloro-4-fluorobenzaldehyde

Professional Introduction to 5-Bromo-2-chloro-4-fluorobenzaldehyde (CAS No. 1782815-29-5)

5-Bromo-2-chloro-4-fluorobenzaldehyde, with the chemical formula C₇H₃Brc1F, is a highly versatile aromatic aldehyde that has garnered significant attention in the field of medicinal chemistry and synthetic organic chemistry. This compound serves as a crucial intermediate in the synthesis of various pharmacologically active molecules, particularly in the development of novel therapeutic agents targeting a range of diseases. The presence of multiple halogen substituents—bromo, chloro, and fluoro—enhances its reactivity and makes it an invaluable building block for further functionalization.

The structural features of 5-Bromo-2-chloro-4-fluorobenzaldehyde contribute to its broad utility in drug discovery. The benzaldehyde moiety is a well-known pharmacophore that participates in various biological interactions, while the halogen atoms provide sites for selective modifications. These properties have been exploited in recent years to develop new compounds with enhanced efficacy and reduced side effects. For instance, studies have demonstrated its role in synthesizing kinase inhibitors, which are critical in treating cancers and inflammatory diseases.

In the realm of medicinal chemistry, the synthesis and application of 5-Bromo-2-chloro-4-fluorobenzaldehyde have been extensively explored. Researchers have leveraged its reactivity to construct complex molecular architectures, including heterocyclic compounds that exhibit promising biological activities. One notable area of research involves the use of this compound in the development of antiviral agents. The halogenated aromatic ring system allows for interactions with viral proteases and polymerases, making it a key component in designing inhibitors against emerging viral threats.

The compound's versatility extends to its role in materials science and agrochemical applications. In recent years, there has been growing interest in using halogenated aromatic aldehydes like 5-Bromo-2-chloro-4-fluorobenzaldehyde as precursors for advanced materials. These materials often exhibit unique electronic and optical properties, which are beneficial in applications such as organic electronics and photovoltaics. Additionally, its derivatives have shown potential as intermediates in the synthesis of crop protection agents, contributing to sustainable agriculture practices.

The synthetic methodologies for preparing 5-Bromo-2-chloro-4-fluorobenzaldehyde have also seen significant advancements. Modern synthetic strategies often involve transition-metal-catalyzed reactions, which offer higher selectivity and efficiency compared to traditional methods. For example, palladium-catalyzed cross-coupling reactions have been employed to introduce additional functional groups onto the benzaldehyde core, expanding its synthetic utility. These innovations have not only improved the yield and purity of the compound but also opened new avenues for its application in drug development.

In conclusion, 5-Bromo-2-chloro-4-fluorobenzaldehyde (CAS No. 1782815-29-5) is a multifaceted compound with far-reaching implications in pharmaceuticals, materials science, and agrochemicals. Its unique structural features and reactivity make it an indispensable tool for researchers seeking to develop innovative solutions to global challenges. As research continues to uncover new applications for this compound, its significance is expected to grow even further, solidifying its place as a cornerstone in modern chemical synthesis.